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Compound of Interest

Compound Name: Chrysoidine R

Cat. No.: B1220201 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: Chrysoidine R, a foundational monoazo dye, has long been utilized in various

industrial applications, primarily as a colorant for textiles, leather, and paper.[1][2] Its

straightforward synthesis, involving the diazotization of aniline and subsequent coupling with

2,4-diaminotoluene, has made it a readily accessible chromophore.[3] Beyond its traditional

use as a direct dye, the chemical architecture of Chrysoidine R, featuring reactive amine

functionalities, presents a valuable platform for the synthesis of novel and more complex dye

structures. This technical guide explores the role of Chrysoidine R as a precursor in the

development of new dyes, providing detailed experimental protocols, quantitative data, and

visualizations of synthetic pathways.

Core Properties of Chrysoidine R
Before delving into its role as a precursor, it is essential to understand the fundamental

properties of Chrysoidine R.
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Property Value Reference(s)

Chemical Name
4-(phenyldiazenyl)benzene-

1,3-diamine hydrochloride
[4]

C.I. Name Basic Orange 2 [4]

CAS Number 532-82-1 [4]

Molecular Formula C₁₂H₁₃ClN₄ [5]

Molecular Weight 248.71 g/mol [5]

Melting Point 235 °C [5]

Appearance Red-brown powder [4]

Solubility Soluble in water and ethanol [5]

λmax (in water) 449 nm [4]

Synthesis of Chrysoidine R: A Foundational
Protocol
The synthesis of Chrysoidine R is a classic example of an azo coupling reaction, a

cornerstone of synthetic dye chemistry. The process involves two primary stages: the

diazotization of an aromatic amine followed by the coupling of the resulting diazonium salt with

an appropriate coupling agent.[3][6]

Experimental Protocol:
Materials:

Aniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

2,4-Diaminotoluene (m-tolylenediamine)
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Sodium hydroxide (NaOH)

Ice

Procedure:

Diazotization of Aniline:

Dissolve aniline in an aqueous solution of hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add an aqueous solution of sodium nitrite while maintaining the low temperature.

The reaction progress can be monitored using starch-iodide paper to detect the presence

of excess nitrous acid.

Coupling Reaction:

Prepare a solution of 2,4-diaminotoluene in water.

Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution to the 2,4-diaminotoluene solution with

constant stirring.

Maintain the temperature at 0-5 °C.

The pH of the reaction mixture is typically kept acidic.

The completion of the coupling reaction is indicated by the formation of a colored

precipitate.

Isolation and Purification:

The precipitated Chrysoidine R dye is collected by filtration.

The crude dye is then washed with cold water to remove any unreacted starting materials

and salts.
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Further purification can be achieved by recrystallization from a suitable solvent, such as

ethanol-water mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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